Cas no 10499-08-8 (2H-1-Benzopyran-7-ol,3-[4-(acetyloxy)phenyl]-2-methyl-, 7-acetate)

• Product name: 2H-1-Benzopyran-7-ol,3-[4-(acetyloxy)phenyl]-2-methyl-, 7-acetate
• CAS No: 10499-08-8
• MF: C₂₀H₁₈O₅
• MW: 338.35392
• CID: 202855
• PubChem ID: 262088

2H-1-Benzopyran-7-ol,3-[4-(acetyloxy)phenyl]-2-methyl-, 7-acetate Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-7-ol,3-[4-(acetyloxy)phenyl]-2-methyl-, 7-acetate
• [4-(7-acetyloxy-2-methyl-2H-chromen-3-yl)phenyl] acetate
• 4',7-diacetoxy-2-methyl-isoflav-3-ene
• HMS3079M13
• SCHEMBL2180009
• CHEMBL1884162
• NSC-95381
• SMR001561197
• DTXSID30294233
• DNZGBFXOVKCJMO-UHFFFAOYSA-N
• MLS002695290
• 10499-08-8
• NSC95381

• Inchi： InChI=1S/C20H18O5/c1-12-19(15-4-7-17(8-5-15)24-13(2)21)10-16-6-9-18(25-14(3)22)11-20(16)23-12/h4-12H,1-3H3
• InChI Key： DNZGBFXOVKCJMO-UHFFFAOYSA-N
• SMILES： CC(OC1C=CC(C2=CC3C=CC(=CC=3OC2C)OC(=O)C)=CC=1)=O

Computed Properties

• Exact Mass: 338.11500
• Monoisotopic Mass: 338.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8Ų
• XLogP3: 3.3

Experimental Properties

• Density: 1.216
• Boiling Point: 472.1°Cat760mmHg
• Flash Point: 207.4°C
• Refractive Index: 1.571
• PSA: 61.83000
• LogP: 3.85870